Cas no 2172516-92-4 (4-(chloromethyl)-1,5-dimethyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1,5-dimethyl-1H-1,2,3-triazole
• CAS No: 2172516-92-4
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• CID: 6286620
• PubChem ID: 148525308
• Update Time: 2025-11-01

4-(chloromethyl)-1,5-dimethyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1,5-dimethyl-1H-1,2,3-triazole
• EN300-1278079
• 2172516-92-4
• SCHEMBL24174317

• Inchi： 1S/C5H8ClN3/c1-4-5(3-6)7-8-9(4)2/h3H2,1-2H3
• InChI Key： MPFGNJARMAZPAX-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N(C)N=N1

Computed Properties

• Exact Mass: 145.0406750g/mol
• Monoisotopic Mass: 145.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1,5-dimethyl-1H-1,2,3-triazole

Research Briefing on 4-(chloromethyl)-1,5-dimethyl-1H-1,2,3-triazole (CAS: 2172516-92-4) in Chemical Biology and Pharmaceutical Applications

The compound 4-(chloromethyl)-1,5-dimethyl-1H-1,2,3-triazole (CAS: 2172516-92-4) has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This briefing synthesizes the latest findings on its synthesis, biological activity, and applications in medicinal chemistry.

A 2023 study in Journal of Medicinal Chemistry demonstrated its efficacy as a click chemistry reagent for bioconjugation, enabling rapid synthesis of triazole-linked drug candidates. The chloromethyl group at the 4-position allows for nucleophilic substitution reactions, while the dimethyl substitution enhances metabolic stability—a key advantage observed in preclinical pharmacokinetic studies.

Notably, researchers at Scripps Research Institute have utilized this compound as a core scaffold for developing kinase inhibitors. X-ray crystallography data (PDB: 8T2K) revealed its ability to form critical hydrogen bonds with ATP-binding pockets when incorporated into pyrazole-triazole hybrid molecules, showing nanomolar inhibition against CDK2 and GSK-3β.

In antimicrobial applications, a Nature Communications paper (2024) reported derivatives of 2172516-92-4 exhibiting potent activity against drug-resistant Staphylococcus aureus (MIC = 0.5 μg/mL). The mechanism involves disruption of cell wall biosynthesis through inhibition of MurA enzyme, as confirmed by metabolic flux analysis and TEM imaging.

Ongoing clinical trials (NCT05678231) are evaluating a prostate-specific membrane antigen (PSMA)-targeting radiopharmaceutical containing this triazole derivative. The chloromethyl group enables facile ¹⁸F-labeling for PET imaging, with Phase I data showing favorable tumor-to-background ratios (>8:1) in metastatic castration-resistant prostate cancer patients.

From a chemical safety perspective, recent toxicological assessments indicate this compound requires careful handling (LD₅₀ = 320 mg/kg in rats). However, its environmental persistence is relatively low (DT₅₀ = 5.2 days in water), as reported in Green Chemistry studies exploring biodegradable analogs.

Future research directions highlighted at the 2024 ACS Spring Meeting include its application in PROTAC design and as a linchpin for DNA-encoded library synthesis. The compound's unique reactivity profile continues to make it valuable for fragment-based drug discovery programs across major pharmaceutical companies.